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Compound of Interest

2-Methoxypyridine-3-sulfonyl
Compound Name:
chloride

Cat. No.: B126392

This guide provides comprehensive information on 2-Methoxypyridine-3-sulfonyl chloride,
tailored for researchers, scientists, and professionals in drug development. It covers the core
chemical properties, a generalized experimental approach, and a conceptual workflow for its
synthesis.

Core Chemical Properties

2-Methoxypyridine-3-sulfonyl chloride is a heterocyclic building block used in chemical
synthesis. The quantitative data for this compound are summarized below.

Property Value Citations
Molecular Formula C6H6CINO3S [1112][3]
Molecular Weight 207.63 g/mol [21[3114]
Monoisotopic Mass 206.9757 Da [1]

CAS Number 219715-44-3 [3][5]16]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2-Methoxypyridine-3-
sulfonyl chloride are proprietary or not readily available in public literature, a general and
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common method for the preparation of sulfonyl chlorides from the corresponding sulfonic acid
or its salt is the treatment with a chlorinating agent.

Generalized Synthesis of Aryl Sulfonyl Chlorides

A typical procedure involves the reaction of a sodium salt of a sulfonic acid with a chlorinating
agent like thionyl chloride (SOCI2), often in an inert solvent.

Example Protocol:

e The corresponding sodium sulfonate salt is suspended in an aprotic solvent (e.g.,
dichloromethane or toluene).

o An excess of thionyl chloride is added to the suspension, potentially with a catalytic amount
of a tertiary amine or N,N-dimethylformamide (DMF).

e The reaction mixture is heated under reflux for several hours until the starting material is
consumed, which can be monitored by techniques like Thin Layer Chromatography (TLC) or
High-Performance Liquid Chromatography (HPLC).

 After the reaction is complete, the excess thionyl chloride and solvent are removed under
reduced pressure.

e The resulting crude sulfonyl chloride can then be purified, for instance, by distillation under
vacuum or by recrystallization.

It is important to note that sulfonyl chlorides can be sensitive to moisture and should be
handled in a dry environment.

Conceptual Workflow: Synthesis

The following diagram illustrates a conceptual workflow for the synthesis of a pyridine sulfonyl
chloride, which is a general representation of the chemical processes involved.
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Conceptual workflow for the synthesis of a pyridine sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

